N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)isobutyramide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-methyl-N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]propanamide
• InChI: InChI=1S/C23H26N2O2/c1-14(2)23(27)25(21-9-7-15(3)10-17(21)5)13-19-12-18-8-6-16(4)11-20(18)24-22(19)26/h6-12,14H,13H2,1-5H3,(H,24,26)
• InChI Key: UTJJLJVXWOIKIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N(CC2=CC3=C(C=C(C=C3)C)NC2=O)C(=O)C(C)C)C
• Molecular Formula: C23H26N2O2
• Molecular Weight: 362.5 g/mol

Description

N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)isobutyramide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)isobutyramide is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and proteins involved in cancer cell growth and inflammation. It is also believed to interact with specific receptors in the body, leading to its various pharmacological effects.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)isobutyramide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, inhibit angiogenesis, and suppress the proliferation of cancer cells. It has also been shown to reduce inflammation and oxidative stress in the body. In addition, it has been studied for its potential use in the treatment of viral infections.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)isobutyramide in lab experiments is its versatility. It has been shown to exhibit various pharmacological effects, making it useful in a wide range of studies. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for the study of N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)isobutyramide. One direction is to further investigate its mechanism of action and identify specific targets in the body. Another direction is to study its potential use as an imaging agent in the diagnosis of cancer and other diseases. Additionally, it may be useful to study its potential use in combination with other drugs for the treatment of cancer and other diseases. Overall, further research is needed to fully understand the potential applications of N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)isobutyramide in various fields.

Synthesis Methods

N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)isobutyramide is synthesized through a multi-step process. The first step involves the synthesis of 2-hydroxy-7-methylquinoline-3-carbaldehyde, followed by the reaction with 2,4-dimethylphenylhydrazine to form the corresponding hydrazone. The final step involves the reaction of the hydrazone with isobutyryl chloride to form N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)isobutyramide.

Scientific Research Applications

N-(2,4-dimethylphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)isobutyramide has been extensively studied for its potential use in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities. In addition, it has been studied for its potential use as an imaging agent in the diagnosis of cancer and other diseases.